2-(2-((4-fluorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(3-fluorophenyl)acetamide

• IUPAC Name: N-(3-fluorophenyl)-2-[2-[(4-fluorophenyl)methylsulfanyl]-6-oxo-1H-pyrimidin-4-yl]acetamide
• InChI: InChI=1S/C19H15F2N3O2S/c20-13-6-4-12(5-7-13)11-27-19-23-16(10-18(26)24-19)9-17(25)22-15-3-1-2-14(21)8-15/h1-8,10H,9,11H2,(H,22,25)(H,23,24,26)
• InChI Key: CMWPCXCHMHKNCN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)NC(=O)CC2=CC(=O)NC(=N2)SCC3=CC=C(C=C3)F
• Molecular Formula: C19H15F2N3O2S
• Molecular Weight: 387.4 g/mol
• CAS No.: 1040645-00-8

Description

2-(2-((4-fluorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(3-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C19H15F2N3O2S and its molecular weight is 387.4. The purity is usually 95%.
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Scientific Research Applications

Anticancer Potential

Research has demonstrated the efficacy of fluorinated coumarin–pyrimidine hybrids in acting as potent anticancer agents. The compounds, including those structurally related to "2-(2-((4-fluorobenzyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)-N-(3-fluorophenyl)acetamide," have been synthesized and evaluated for their anticancer activity against human cancer cell lines such as A-549 (human lung carcinoma) and MDA-MB-231 (human adenocarcinoma mammary gland). These compounds exhibit significant cytotoxicity, with some showing potent activity comparable or superior to standard drugs like Cisplatin. The DNA cleavage study further supports their mechanism of action, indicating the ability to inhibit the growth of pathogenic organisms by cleaving their genome (Hosamani, Reddy, & Devarajegowda, 2015).

Antitubercular Activity

Compounds related to "this compound" have also been synthesized and evaluated for their in-vitro antitubercular activity. Studies reveal that these compounds display potent antitubercular activity, with minimal cytotoxicity against Vero cells, suggesting them as promising leads for new antitubercular agents. Their ability to cleave DNA further supports their potential mechanism of action against Mycobacterium tuberculosis (Reddy, Hosamani, & Devarajegowda, 2015).

Anticonvulsant Effects

The structural analogs of "this compound" have been investigated for their potential anticonvulsant activities. These compounds have shown moderate anticonvulsant activity in models of pentylenetetrazole-induced seizures in rats, suggesting their utility as novel anticonvulsant agents. The study emphasizes the significance of the 4-bromophenyl substituent in enhancing anticonvulsant activity, offering insights into the structure-activity relationship for further development (Severina, Skupa, Voloshchuk, & Georgiyants, 2020).